Cas no 31416-98-5 (Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl] ester (9CI))

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl] ester (9CI) structure

31416-98-5 structure

Product Name:Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl] ester (9CI)

CAS No:31416-98-5

MF:C₂₁H₃₆N₇O₁₆P₃S

MW:767.534126281738

CID:312164

PubChem ID:317

Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate),P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl]ester (9CI)
- [[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] hydrogen phosphate
- AC1L18YY
- Coenzyme-?A hydrate
- NSC20274
- NSC-20274
- S00343a
- Adenosine, 3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), 5'→4-ester with L-2,4-dihydroxy-N-[2-[(2-mercaptoethyl)carbamoyl]ethyl]-3,3-dimethylbutyramide (8CI)
- L-Coenzyme A
- NSC 20274
- SY225369
- FT-0629029
- NS00013541
- 4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-N-((Z)-3-hydroxy-3-((2-mercaptoethyl)imino)propyl)-3,3-dimethylbutanimidic acid
- SCHEMBL26753
- [5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methyl 3-hydroxy-2,2-dimethyl-4-oxo-4-({3-oxo-3-[(2-sulfanylethyl)amino]propyl}amino)butyl dihydrogen diphosphate (non-preferred name)
- MFCD00065465
- 85-61-0
- 31416-98-5
- FT-0624024
- DTXSID00859136
- 85-61-0(anhydrous)
- Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3S)-3-hydroxy-4-[[3-[(2-mercaptoethyl)amino]-3-oxopropyl]amino]-2,2-dimethyl-4-oxobutyl] ester (9CI)
- Inchi： 1S/C21H36N7O16P3S/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35)
- InChI Key： RGJOEKWQDUBAIZ-UHFFFAOYSA-N
- SMILES： SCCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O